Cas no 114113-16-5 (2-methoxy-1-methyl-1H-Indole)

2-methoxy-1-methyl-1H-Indole structure
2-methoxy-1-methyl-1H-Indole structure
Product Name:2-methoxy-1-methyl-1H-Indole
CAS No:114113-16-5
MF:C10H11NO
MW:161.200442552567
CID:1099650
PubChem ID:23279539
Update Time:2025-04-20

2-methoxy-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-1-methyl-1H-Indole
    • 2-methoxy-1-methylindole
    • DTXSID10632472
    • SCHEMBL4912683
    • 114113-16-5
    • 1H-Indole, 2-methoxy-1-methyl-
    • Inchi: 1S/C10H11NO/c1-11-9-6-4-3-5-8(9)7-10(11)12-2/h3-7H,1-2H3
    • InChI Key: ADCXVOYRRXVHHF-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 14.2Ų
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